Cas no 1806063-40-0 (3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride
• CAS No: 1806063-40-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4848068
• Update Time: 2025-07-23

3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-14-4-2-3-12-6(7(9)13)5(4)8(10)11/h2-3,8H,1H3
• InChI Key： SZMLSYWPAQZFNL-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=C(C=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride

3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride: A Comprehensive Overview

3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride, with the CAS number 1806063-40-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a carbonyl chloride moiety. The combination of these functional groups makes it a versatile building block in the construction of complex molecules, particularly in the development of novel drug candidates and advanced materials.

The synthesis of 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient pathways for its production, reducing environmental impact while maintaining product quality. Researchers have explored various strategies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to optimize the synthesis process.

In terms of applications, this compound has found significant utility in the pharmaceutical industry. Its ability to act as an electrophilic reagent makes it ideal for forming amide bonds, which are critical in peptide synthesis and drug design. For instance, studies have demonstrated its effectiveness in constructing bioactive molecules with potential anti-cancer and anti-inflammatory properties. Moreover, its fluorinated substituent enhances lipophilicity and stability, making it a valuable component in drug delivery systems.

The structural features of 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride also make it a promising candidate for materials science applications. Its electron-withdrawing groups can be exploited in the development of advanced polymers and organic semiconductors. Recent research has highlighted its potential as a precursor for synthesizing high-performance organic light-emitting diodes (OLEDs) and photovoltaic materials.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. Despite these precautions, its benefits in advancing chemical research far outweigh the challenges associated with its use.

In conclusion, 3-(Difluoromethyl)-4-methoxypyridine-2-carbonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and organic chemistry underscore its importance as a key intermediate in contemporary research. As scientific understanding continues to evolve, this compound will undoubtedly play an even more pivotal role in shaping future discoveries.